3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-(4-fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C14H11FO4/c1-19-11-5-8(4-9(6-11)14(17)18)12-3-2-10(15)7-13(12)16/h2-7,16H,1H3,(H,17,18)
• InChI Key: MBIMMDARQGINQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=C(C=C(C=C2)F)O
• Molecular Formula: C14H11FO4
• DSSTOX Substance ID: DTXSID30689423
• Molecular Weight: 262.23 g/mol
• CAS RN: 1261972-49-9

Description

3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, also known as 3-F2H5MBA, is a synthetic organic compound that has seen increasing use in scientific research due to its unique properties. It is a white solid that is soluble in organic solvents, and it has a molar mass of 230.2 g/mol. 3-F2H5MBA can be synthesized from 4-fluoro-2-hydroxybenzoic acid and 5-methoxybenzoic acid in a two-step process, and it is typically available in 95% purity. This compound has been studied for its potential applications in pharmaceuticals, biochemistry, and other scientific research.

Mechanism of Action

The exact mechanism of action of 3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% is not yet fully understood. However, it is believed to exert its effects through multiple pathways, including the inhibition of certain enzymes and the modulation of gene expression. In addition, it has been shown to interact with certain proteins and to modulate the activity of certain receptors.
Biochemical and Physiological Effects
3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. It has been shown to inhibit the production of pro-inflammatory cytokines and to reduce the expression of certain genes involved in inflammation. In addition, it has been shown to reduce oxidative stress in cells and to inhibit the growth of certain cancer cell lines.

Advantages and Limitations for Lab Experiments

3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound that is soluble in organic solvents, and it is typically available in 95% purity. In addition, it can be synthesized from readily available starting materials in a two-step process. However, it is important to note that the compound is toxic and should be handled with care.

Future Directions

Given its potential applications in pharmaceuticals, biochemistry, and other scientific research, there are numerous directions for future research. These include further studies of its mechanism of action, its effects on gene expression, and its potential as a therapeutic agent. In addition, further studies of its structure-activity relationships, its interactions with proteins, and its effects on other biological systems could be conducted. Finally, further research into the synthesis of 3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% and its potential applications in drug development could be conducted.

Synthesis Methods

3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% can be synthesized from 4-fluoro-2-hydroxybenzoic acid and 5-methoxybenzoic acid in a two-step process. In the first step, the two acids are reacted in aqueous medium with a base such as sodium hydroxide or potassium hydroxide to form the corresponding sodium or potassium salts. These salts are then reacted in the presence of an acid catalyst such as sulfuric acid or hydrochloric acid to form 3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95%. This reaction is typically carried out at temperatures between 50-100°C and can be completed in one to two hours.

Scientific Research Applications

3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95% has been studied for its potential applications in pharmaceuticals, biochemistry, and other scientific research. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties, and it has been used as a model compound for studying the effects of fluoro-substituted phenols on biological systems. In addition, it has been used as a ligand in metal-catalyzed reactions, and it has been used to study the effects of fluoro-substituted phenols on the structure and function of proteins.